Cas no 1203258-54-1 (N-(1,2-oxazol-3-yl)-2-(3-oxo-2,3-dihydro-1H-inden-5-yl)oxyacetamide)

• Product Name: N-(1,2-oxazol-3-yl)-2-(3-oxo-2,3-dihydro-1H-inden-5-yl)oxyacetamide
• CAS No: 1203258-54-1
• MF: C₁₄H₁₂N₂O₄
• MW: 272.256083488464
• CID: 6195386
• PubChem ID: 45497039
• Update Time: 2025-10-28

N-(1,2-oxazol-3-yl)-2-(3-oxo-2,3-dihydro-1H-inden-5-yl)oxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-(1,2-oxazol-3-yl)-2-(3-oxo-2,3-dihydro-1H-inden-5-yl)oxyacetamide
• 1203258-54-1
• F5658-0031
• CHEMBL4980539
• N-(1,2-oxazol-3-yl)-2-[(3-oxo-1,2-dihydroinden-5-yl)oxy]acetamide
• CCG-308834
• N-(1,2-oxazol-3-yl)-2-[(3-oxo-2,3-dihydro-1H-inden-5-yl)oxy]acetamide
• N-(isoxazol-3-yl)-2-((3-oxo-2,3-dihydro-1H-inden-5-yl)oxy)acetamide
• AKOS024516708
• VU0649836-1

• Inchi： 1S/C14H12N2O4/c17-12-4-2-9-1-3-10(7-11(9)12)19-8-14(18)15-13-5-6-20-16-13/h1,3,5-7H,2,4,8H2,(H,15,16,18)
• InChI Key： LBDMQDDLXRPFMU-UHFFFAOYSA-N
• SMILES： O(CC(NC1C=CON=1)=O)C1C=CC2=C(C=1)C(CC2)=O

Computed Properties

• Exact Mass: 272.08
• Monoisotopic Mass: 272.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.4A^2
• XLogP3: 1.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones

Additional information on N-(1,2-oxazol-3-yl)-2-(3-oxo-2,3-dihydro-1H-inden-5-yl)oxyacetamide

Comprehensive Overview of N-(1,2-oxazol-3-yl)-2-(3-oxo-2,3-dihydro-1H-inden-5-yl)oxyacetamide (CAS No. 1203258-54-1)

N-(1,2-oxazol-3-yl)-2-(3-oxo-2,3-dihydro-1H-inden-5-yl)oxyacetamide (CAS No. 1203258-54-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining an oxazole ring and an indenone moiety, making it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, which aligns with current trends in drug discovery and precision medicine.

The molecular formula of N-(1,2-oxazol-3-yl)-2-(3-oxo-2,3-dihydro-1H-inden-5-yl)oxyacetamide reflects its complex yet intriguing architecture. The presence of both oxazole and indenone groups suggests potential interactions with biological targets, particularly in signaling pathways. Recent studies highlight the growing demand for small-molecule inhibitors in oncology and inflammatory diseases, positioning this compound as a subject of interest for academic and industrial labs alike.

In terms of physicochemical properties, N-(1,2-oxazol-3-yl)-2-(3-oxo-2,3-dihydro-1H-inden-5-yl)oxyacetamide exhibits moderate solubility in polar organic solvents, which is crucial for formulation development. Its stability under various pH conditions has also been investigated, as these factors are critical for drug delivery systems. The compound’s logP value and hydrogen bonding capacity further contribute to its pharmacokinetic profile, making it a viable candidate for further optimization.

One of the most compelling aspects of CAS No. 1203258-54-1 is its potential application in targeted therapy. With the rise of personalized medicine, researchers are exploring its efficacy against specific protein kinases implicated in cancer and autoimmune disorders. This aligns with the increasing focus on AI-driven drug discovery, where computational models predict compound-target interactions to accelerate development timelines.

The synthesis of N-(1,2-oxazol-3-yl)-2-(3-oxo-2,3-dihydro-1H-inden-5-yl)oxyacetamide typically involves multi-step organic reactions, including amide coupling and ether formation. Recent advancements in green chemistry have also influenced its production, with efforts to reduce waste and improve yield. These innovations cater to the growing demand for sustainable pharmaceutical manufacturing, a key concern for regulatory agencies and environmentally conscious stakeholders.

Market trends indicate a rising interest in novel heterocyclic compounds like CAS No. 1203258-54-1, particularly in the Asia-Pacific region, where pharmaceutical R&D investments are surging. The compound’s potential as a bioactive scaffold has also sparked collaborations between academia and biotech firms, further driving its commercial viability. Additionally, its relevance in fragment-based drug design underscores its utility in modern medicinal chemistry.

For researchers seeking high-purity N-(1,2-oxazol-3-yl)-2-(3-oxo-2,3-dihydro-1H-inden-5-yl)oxyacetamide, analytical methods such as HPLC and LC-MS are recommended for quality control. These techniques ensure batch consistency, which is essential for reproducible biological assays. Furthermore, the compound’s NMR spectra and crystallographic data are valuable resources for structural verification and computational modeling.

In conclusion, N-(1,2-oxazol-3-yl)-2-(3-oxo-2,3-dihydro-1H-inden-5-yl)oxyacetamide (CAS No. 1203258-54-1) represents a fascinating intersection of chemistry and biology. Its multifaceted applications—from drug discovery to material science—highlight its versatility. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing therapeutic innovations and molecular design strategies.